Cas no 26027-38-3 (4-Nonylphenol polyethoxylate)

• Product Name: 4-Nonylphenol polyethoxylate
• CAS No: 26027-38-3
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• MDL: MFCD00148006
• CID: 88639
• PubChem ID: 87574855
• Update Time: 2025-06-08

4-Nonylphenol polyethoxylate Chemical and Physical Properties

Names and Identifiers

• Tergitol(R) NP-10 (nonionic)
• igepal co-520
• igepal co-720
• igepal co-890
• igepal co-990
• Polyethylene glycol mono-4-nonylphenyl ether
• Polyethylen Glycol Monononylphenol Ether
• Igepal?CO-210
• Igepal?CO-720
• Igepal?CO-890
• Igepal?CO-990
• Nonoxynol
• Alkylphenol ethoxylates: Nonylphenol-ethylene oxide condensate (Nonoxynol-9)
• POLYETHYLENE GLYCOL MONO-4-NONYLPHENYL ETHER N-2
• TX-10
• nonionicsurfactant
• 4-Nonylphenol polyethoxylate
• Conceptol
• n-9
• Nonoxinol-9
• NONOXINOLS
• nonoxynol-2
• nonoxynol-4
• nonoxynol-6
• Novoxynol
• np-9
• Polyethylene Glycol Mono-4-nonylphenyl Ether n≈18
• Polyethylene Glycol Mono-4-nonylphenyl Ether n≈7.5
• tergitol R(NP 10)
• Tergitol7
• Nonyl phenol ether
• 26-(Nonylphenoxy)-3,6,9,12,15,18,21,24-octaoxahexacosan-1-ol
• Delfen
• Egyptol
• Emulan 30
• Emulan 40
• Emulsogen ELN
• Encare
• Encare oval
• Ethoxylated p-nonyl phenol
• Findet 9Q21.5
• Gynol II
• Hyoxyd X 100
• Hyoxyd X 200
• Hyoxyd X 400
• IKD
• Iconol NP 100
• Imbetin N 7A
• Intercept
• K-Y Plus
• Koromex
• Liponox NCY
• Monopol NP 1013
• Monopol NP 1060
• N 100
• NOP 17
• NOP 8
• NP 1060
• NP 8.5
• Neutronyx 611
• Newcol 565
• Nonal 106
• Nonal 202
• Nonal 204
• Nonoxynol 10
• Nonoxynol 100
• Nonoxynol 12
• Nonoxynol 13
• Nonoxynol 14
• Nonoxynol 15
• Nonoxynol 6
• Nonoxynol 8.5
• Nonoxynol 9
• PEG p-nonylphenyl ether
• PONPE 10
• PONPE 15
• PONPE 20
• PONPE 7.5
• Pannox 110
• Pannox 111
• Pannox 116
• Pannox 140
• Pannox 150
• Pannox 16
• Pannox 18
• Tergitol NO 7
• D06490
• 2-(4-nonylphenoxy)ethanol
• 68131-40-8
• J-001157
• 127087-87-0
• Nonoxynols
• 26027-38-3
• (oxyeth-ylene) nonylphenyl ether
• 4-n-Nonylphenol-mono-ethoxylate
• DTXSID4058601
• 4-nonylphenol ethoxylate
• KUXGUCNZFCVULO-UHFFFAOYSA-N
• Nonoxynol 4 (USAN)
• NS00005486
• Nonylphenol-1-ethoxylate
• ETHANOL, 2-(P-NONYLPHENOXY)-
• 4-Nonylphenol Monoethoxylate
• 2-(p-Nonylphenoxy)ethanol
• SCHEMBL198140
• Nonoxynol 9 (USP)
• FT-0673037
• 4-Nonyl Phenol Monoethoxylate-d4
• Ethanol, 2-(4-nonylphenoxy)-
• Nonoxinol
• ETHYLENE GLYCOL P-NONYLPHENYL ETHER
• Nonoxynol-1 [INCI]
• 4-Nonylphenol-mono-ethoxylate
• 2-(4-nonylphenoxy)ethan-1-ol
• CHEBI:53774
• AKOS026749958
• Nonoxynol 15 (USAN)
• 4-n-Nonylphenol-mono-ethoxylate 10 microg/mL in Methanol
• Nonidet P 40 Substitute
• Nonoxynol 30 (USAN)
• UNII-ZMD36H3ESX
• 96827-63-3
• 104-35-8
• 4-Nonyl Phenol Monoethoxylate
• NPEO1
• F85204
• ZMD36H3ESX
• 4-n-Nonylphenol-mono-ethoxylate 10 microg/mL in Acetone
• Delfen (TN)
• CHEMBL1797943
• 4-Nonylphenol branched ethoxylated
• Type NP-7
• Polyethylene Glycol Mono-4-nonylphenyl Ether n(=:)6
• DA-49747

• MDL： MFCD00148006
• Inchi： 1S/C17H28O2/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)19-15-14-18/h10-13,18H,2-9,14-15H2,1H3
• InChI Key： KUXGUCNZFCVULO-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 514.35100
• Monoisotopic Mass: 264.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.00
• Melting Point: No data available
• Boiling Point: 30 ºC
• Flash Point: >150℃
• Refractive Index: 1.4950-1.4990
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 45 mg/mL*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 84.84000
• LogP: 3.87110
• Solubility: Not determined
• Merck: 6677

4-Nonylphenol polyethoxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303+H313-H315-H319-H412
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：RB1231818
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Nonylphenol polyethoxylate

Professional Introduction to 4-Nonylphenol Polyethoxylate (CAS No: 26027-38-3)

4-Nonylphenol Polyethoxylate, with the chemical identifier CAS No 26027-38-3, is a widely utilized surfactant in the modern chemical industry. This compound, derived from the ethoxylation of nonylphenol, has garnered significant attention due to its versatile applications in various industrial and commercial processes. The structure of this polyether compound consists of a nonylphenol core substituted with multiple ethylene oxide units, imparting unique physicochemical properties that make it indispensable in formulations ranging from detergents to emulsifiers.

The production and application of 4-Nonylphenol Polyethoxylate are deeply intertwined with advancements in green chemistry and sustainable manufacturing practices. Recent studies have highlighted the importance of optimizing the ethoxylation process to minimize environmental impact while maintaining high efficacy. The use of catalysts such as titanium dioxide or zeolites has been explored to enhance reaction efficiency and reduce waste generation. These innovations align with global efforts to develop more sustainable alternatives without compromising performance.

In the realm of industrial applications, 4-Nonylphenol Polyethoxylate serves as a critical component in the formulation of non-ionic surfactants. These surfactants are valued for their ability to reduce surface tension and improve wetting properties, making them essential in cleaning agents, emulsion polymerization, and oil recovery processes. The polyethylene oxide chains contribute to excellent solubility in water, while the nonylphenol backbone ensures compatibility with a wide range of organic solvents, enhancing overall formulation stability.

Recent research has also delved into the potential applications of 4-Nonylphenol Polyethoxylate in biotechnology and pharmaceuticals. Its amphiphilic nature allows it to act as a stabilizing agent in drug delivery systems, improving the bioavailability of hydrophobic medications. Additionally, studies have investigated its role in enhancing the performance of biosensors by modifying electrode surfaces. The ability to fine-tune the ethylene oxide chain length offers researchers precise control over these properties, enabling tailored solutions for specific applications.

The safety profile of 4-Nonylphenol Polyethoxylate is another area of active investigation. While generally considered safe under recommended usage conditions, regulatory bodies continue to monitor its environmental persistence and potential bioaccumulation risks. Efforts are underway to develop biodegradable variants that retain functionality while reducing ecological footprints. These developments reflect the industry's commitment to balancing economic needs with environmental stewardship.

From an economic perspective, 4-Nonylphenol Polyethoxylate remains a cost-effective solution for numerous industrial challenges. Its scalability and adaptability allow manufacturers to produce customized formulations meeting specific client requirements. As demand for high-performance surfactants grows, particularly in emerging markets, investments in research and development continue to drive innovation in this space. This ensures that industries can rely on consistent quality and performance from this essential chemical product.

The future outlook for 4-Nonylphenol Polyethoxylate is promising, with ongoing research exploring new methodologies for synthesis and application. Advances in polymer chemistry may lead to novel derivatives with enhanced functionalities, further expanding its utility across multiple sectors. Collaborative efforts between academia and industry are crucial in translating laboratory findings into commercially viable products that meet evolving market demands.

In conclusion, 4-Nonylphenol Polyethoxylate (CAS No: 26027-38-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with continuous improvements in production techniques and sustainability practices, position it as a cornerstone material in numerous industries worldwide. As research progresses, we can expect even more sophisticated uses for this versatile compound, reinforcing its importance in both industrial and scientific contexts.